Cas no 26180-28-9 (3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid)

• Product Name: 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid
• CAS No: 26180-28-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD00453922
• CID: 278332
• PubChem ID: 213329
• Update Time: 2025-05-22

3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(2,5-dimethyl-1H-pyrrol-1-yl)-
• 3-(2,5-Dimethylpyrrol-1-yl)benzoic acid
• 3-(2,5-Dimethylpyrrol-1-yl)benzoic acid sodiumsalt
• 3-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid
• NCGC00060597-04
• NCGC00060597-02
• SR-01000430237-3
• 3-(2, 5-dimethylpyrrol-1-yl)benzoic acid
• Probes2_000239
• FRU7G67S4W
• m-(2,5-Dimethylpyrrol-1-yl)benzoic acid
• AT24614
• benzoic acid, 3-(2,5-dimethyl-1h-pyrrol-1-yl)-
• SMR000068999
• BBA18028
• 3-(2,5-dimethyl-1-pyrrolyl)benzoic acid
• FT-0676628
• CBDivE_006896
• TimTec1_003165
• Oprea1_817104
• 3-(2,5-Dimethyl-pyrrol-1-yl)-benzoic acid
• NJPUZFUOUGTNOV-UHFFFAOYSA-N
• SR-01000430237-4
• SCHEMBL2116038
• Probes1_000276
• EU-0004633
• AB00074194-01
• Benzoic acid, 3-(2,5-dimethyl-1H-pyrrol-1-yl)
• CBChromo1_000069
• DTXSID50180806
• 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoicacid
• 3-(2,5-dimethylpyrrol-1-yl) benzoic acd
• HMS1542P19
• FS-1891
• SB62293
• SR-01000430237
• Probes1_000069
• N-(3-Carboxy)phenyl-2,5-dimethylpyrrole
• Benzoic acid, m-(2,5-dimethylpyrrol-1-yl)-
• CS-0117142
• cid_213329
• Probes2_000222
• Oprea1_331533
• AKOS000263209
• SR-01000430237-1
• 26180-28-9
• Cambridge id 5128773
• BB 0217860
• BDBM31703
• MFCD00453922
• PD180800
• CHEMBL213432
• MLS000053036
• ALBB-032979
• BBL012551
• STK197111
• DB-393603
• 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid

• MDL： MFCD00453922
• Inchi： 1S/C13H13NO2/c1-9-6-7-10(2)14(9)12-5-3-4-11(8-12)13(15)16/h3-8H,1-2H3,(H,15,16)
• InChI Key： NJPUZFUOUGTNOV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C(C)=CC=C1C)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 401.9±33.0 °C at 760 mmHg
• Flash Point: 196.9±25.4 °C
• Refractive Index: 1.579
• PSA: 42.23
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid

Comprehensive Overview of 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid (CAS No. 26180-28-9)

3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid (CAS No. 26180-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative, characterized by its unique pyrrole substitution, plays a pivotal role in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. The compound's molecular structure, featuring a 2,5-dimethylpyrrole moiety attached to a benzoic acid core, offers versatile reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid has surged due to its applications in medicinal chemistry and material science. Its ability to act as a building block for heterocyclic compounds aligns with the growing trend of personalized medicine and targeted therapies. Scientists are also investigating its role in catalysis and polymer chemistry, where its stability and functional groups enable innovative material designs. The compound's CAS No. 26180-28-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics surrounding 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid is its potential in green chemistry. With sustainability becoming a global priority, researchers are optimizing synthetic routes to minimize waste and energy consumption. The compound's compatibility with eco-friendly solvents and microwave-assisted synthesis techniques has positioned it as a model for sustainable chemical production. Additionally, its low toxicity profile makes it an attractive candidate for industrial applications, further driving its popularity in scientific literature.

The pharmacological properties of 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid are another area of intense study. Preliminary studies suggest its derivatives exhibit antioxidant and neuroprotective effects, sparking interest in neurodegenerative disease research. Its structure-activity relationship (SAR) is being meticulously analyzed to unlock new therapeutic avenues. As the scientific community delves deeper into its mechanisms, the compound's CAS No. 26180-28-9 continues to trend in patent filings and journal publications.

From an industrial perspective, 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid is valued for its scalability and cost-effectiveness. Manufacturers are investing in advanced purification techniques to meet the high purity standards required for pharmaceutical applications. The compound's solubility and stability under various conditions are also being optimized to enhance its utility in formulations. These developments are closely monitored by stakeholders in the fine chemicals sector, where innovation drives competitive advantage.

In conclusion, 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid (CAS No. 26180-28-9) stands at the intersection of chemistry, biology, and materials science. Its multifaceted applications and adaptability to modern synthetic challenges underscore its importance in contemporary research. As scientific inquiries evolve, this compound is poised to remain a key player in the advancement of functional materials and therapeutic agents, solidifying its place in the annals of chemical innovation.